2-(2,4-dichlorophenoxy)-N-8-quinolinylacetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-quinolin-8-ylacetamide
• InChI: InChI=1S/C17H12Cl2N2O2/c18-12-6-7-15(13(19)9-12)23-10-16(22)21-14-5-1-3-11-4-2-8-20-17(11)14/h1-9H,10H2,(H,21,22)
• InChI Key: HGMJDSNZURGQRY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)NC(=O)COC3=C(C=C(C=C3)Cl)Cl)N=CC=C2
• Molecular Formula: C17H12Cl2N2O2
• Molecular Weight: 347.2 g/mol

Description

Synthesis Analysis

The synthesis of 2,4-D was first reported in 1944 by Franklin D-Jones at the C. B. Dolge Company in Connecticut. A series of 2, 4-dichlorophenoxyacetamide-chalcones were synthesized and evaluated for their antiproliferative activities against MCF-7, HT-29, and A549 cancer cell lines.

. It has two chlorine atoms attached to a benzene ring, with a phenoxy group and an acetic acid group also attached.

Chemical Reactions Analysis

2,4-D is a systemic herbicide that works by causing uncontrolled growth in broadleaf weeds, leading to their death. It is resistant to abiotic hydrolysis.

Physical And Chemical Properties Analysis

2,4-D is a white to yellow powder with a melting point of 140.5 °C and a boiling point of 160 °C. It is soluble in water at 900 mg/L.

Mechanism of Action

2,4-D kills plants by altering the plasticity of the cell walls, influencing the amount of protein production, and increasing ethylene production.

Safety and Hazards

2,4-D is harmful if swallowed and may cause an allergic skin reaction. It causes serious eye damage and may cause respiratory irritation. It is also toxic to aquatic life with long-lasting effects.